Cas no 46828-05-1 (1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester)

• Product name: 1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
• CAS No: 46828-05-1
• MF: C₁₁H₉NO₅
• MW: 235.19286
• CID: 328708
• PubChem ID: 24871471

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
• dimethyl 5-isocyanatobenzene-1,3-dicarboxylate
• dimethyl 5-isocyanatoisophthalate
• 3,5-bis(methoxycarbonyl)phenyl isocyanate
• 3,5-dicarbomethoxyphenyl isocyanate
• 3,5-dimethoxycarbonyl phenyl isocyanate
• 5-isocyanato-isophthalic acid dimethyl ester
• 5-Isocyanato-isophthalsaeure-dimethylester
• 3,5-BIS(METHOXYCARBONYL)PHENYLISOCYANATE
• Dimethyl 5-isocyanatoisophthalate, 98%
• DTXSID60409297
• FT-0614442
• 46828-05-1
• SCHEMBL4023712
• AKOS015894361
• 1,3-dimethyl 5-isocyanatobenzene-1,3-dicarboxylate

• MDL： MFCD00037073
• Inchi： InChI=1S/C11H9NO5/c1-16-10(14)7-3-8(11(15)17-2)5-9(4-7)12-6-13/h3-5H,1-2H3
• InChI Key： JHCYWIFFIHXGAG-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C(OC)=O)C=C(C(OC)=O)C=1

Computed Properties

• Exact Mass: 235.04800
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 82Ų
• Surface Charge: 0
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not available
• Density: 1.24
• Melting Point: 106-109 °C (lit.)
• Boiling Point: 350.3°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.533
• PSA: 82.03000
• LogP: 1.22710
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38; R42

1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives